Cas no 104702-32-1 (Phosphoric acid,monohexyl mono[2-(methylamino)ethyl] ester)

Phosphoric acid,monohexyl mono[2-(methylamino)ethyl] ester structure
104702-32-1 structure
Product Name:Phosphoric acid,monohexyl mono[2-(methylamino)ethyl] ester
CAS No:104702-32-1
MF:C9H22NO4P
MW:239.249043941498
CID:168221
PubChem ID:452226
Update Time:2025-04-19

Phosphoric acid,monohexyl mono[2-(methylamino)ethyl] ester Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid,monohexyl mono[2-(methylamino)ethyl] ester
    • hexyl 2-(methylazaniumyl)ethyl phosphate
    • DTXSID70146666
    • Phosphoric acid, monohexyl mono(2-(methylamino)ethyl) ester
    • 104702-32-1
    • Hexyl-N-Me-Cephalin
    • Phosphoric acid, monohexyl mono[2-(methylamino)ethyl] ester
    • Hexyl-phosphatidyl-N-methyl-ethanolamine
    • hexyl 2-(methylamino)ethyl hydrogen phosphate
    • Inchi: 1S/C9H22NO4P/c1-3-4-5-6-8-13-15(11,12)14-9-7-10-2/h10H,3-9H2,1-2H3,(H,11,12)
    • InChI Key: NYGAMHRIFHIGKG-UHFFFAOYSA-N
    • SMILES: P(=O)([O-])(OCC[NH2+]C)OCCCCCC

Computed Properties

  • Exact Mass: 238.12093
  • Monoisotopic Mass: 239.129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 75.2Ų

Experimental Properties

  • Density: 1.086
  • Boiling Point: 328.8°Cat760mmHg
  • Flash Point: 152.7°C
  • Refractive Index: 1.45
  • PSA: 70.62
  • LogP: 2.31060
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